Cas no 1343446-55-8 (1-3-bromo-4-(4-methyl-1H-pyrazol-1-yl)phenylethan-1-one)

• Product Name: 1-3-bromo-4-(4-methyl-1H-pyrazol-1-yl)phenylethan-1-one
• CAS No: 1343446-55-8
• MF: C₁₂H₁₁BrN₂O
• MW: 279.132541894913
• CID: 5917342
• PubChem ID: 62908481
• Update Time: 2025-10-28

1-3-bromo-4-(4-methyl-1H-pyrazol-1-yl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[3-bromo-4-(4-methyl-1H-pyrazol-1-yl)phenyl]-
• 1-3-bromo-4-(4-methyl-1H-pyrazol-1-yl)phenylethan-1-one
• EN300-1293390
• 1-(3-Bromo-4-(4-methyl-1h-pyrazol-1-yl)phenyl)ethan-1-one
• 1-[3-bromo-4-(4-methyl-1H-pyrazol-1-yl)phenyl]ethan-1-one
• 1343446-55-8
• AKOS012205070
• CS-0275049

• Inchi： 1S/C12H11BrN2O/c1-8-6-14-15(7-8)12-4-3-10(9(2)16)5-11(12)13/h3-7H,1-2H3
• InChI Key： QGCSLFFMJKPOBS-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(N2C=C(C)C=N2)C(Br)=C1)C

Computed Properties

• Exact Mass: 278.00548g/mol
• Monoisotopic Mass: 278.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Boiling Point: 404.6±45.0 °C(Predicted)
• pka: 0.20±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-3-bromo-4-(4-methyl-1H-pyrazol-1-yl)phenylethan-1-one

Comprehensive Overview of 1-3-bromo-4-(4-methyl-1H-pyrazol-1-yl)phenylethan-1-one (CAS No. 1343446-55-8)

1-3-bromo-4-(4-methyl-1H-pyrazol-1-yl)phenylethan-1-one (CAS No. 1343446-55-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo-substituted phenyl and methylpyrazole moieties, serves as a key intermediate in the synthesis of bioactive molecules. Its molecular structure combines a phenylethanone backbone with a 4-methyl-1H-pyrazol-1-yl group, making it a versatile building block for drug discovery and material science applications.

In recent years, the demand for heterocyclic compounds like 1-3-bromo-4-(4-methyl-1H-pyrazol-1-yl)phenylethan-1-one has surged due to their role in developing kinase inhibitors and antimicrobial agents. Researchers are particularly interested in its potential to modulate enzyme activity, a topic frequently searched in academic and industrial databases. The compound’s CAS No. 1343446-55-8 is often queried alongside terms such as "synthetic routes", "spectroscopic data", and "biological activity", reflecting its multidisciplinary relevance.

The synthesis of 1-3-bromo-4-(4-methyl-1H-pyrazol-1-yl)phenylethan-1-one typically involves palladium-catalyzed cross-coupling reactions, a hotspot in modern organic chemistry. This method aligns with the growing trend of green chemistry, as users increasingly search for "sustainable synthesis" and "catalyst efficiency". The compound’s bromo substituent also enables further functionalization, a feature highly valued in medicinal chemistry for tailoring drug-like properties.

From an analytical perspective, 1-3-bromo-4-(4-methyl-1H-pyrazol-1-yl)phenylethan-1-one is characterized using advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry. These methods are critical for verifying purity and structure, topics frequently explored in peer-reviewed journals and online forums. The compound’s 4-methyl-1H-pyrazol-1-yl group contributes to its stability under physiological conditions, a property often discussed in drug delivery research.

Beyond pharmaceuticals, CAS No. 1343446-55-8 finds applications in agrochemical formulations, where its pyrazole core enhances herbicidal activity. This aligns with global searches for "crop protection chemicals" and "eco-friendly pesticides". The compound’s mechanism of action, possibly involving enzyme inhibition, is a subject of ongoing studies, further driving its commercial and academic demand.

In conclusion, 1-3-bromo-4-(4-methyl-1H-pyrazol-1-yl)phenylethan-1-one represents a pivotal compound in modern chemistry, bridging gaps between drug development, material science, and sustainable agriculture. Its CAS No. 1343446-55-8 serves as a gateway to deeper exploration of its synthetic and functional potential, making it a recurring keyword in scientific literature and patent filings worldwide.